Cas no 2172478-10-1 (tert-butyl N-({5-(2-cyclobutylethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate)

• Product Name: tert-butyl N-({5-(2-cyclobutylethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate
• CAS No: 2172478-10-1
• MF: C₂₀H₃₀N₂O₃
• MW: 346.463805675507
• CID: 5927158
• PubChem ID: 165600177
• Update Time: 2025-06-14

tert-butyl N-({5-(2-cyclobutylethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-({5-(2-cyclobutylethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate
• 2172478-10-1
• tert-butyl N-({5-[(2-cyclobutylethyl)amino]-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate
• EN300-1591843

• Inchi： 1S/C20H30N2O3/c1-20(2,3)25-19(23)22-13-17-12-15-11-16(7-8-18(15)24-17)21-10-9-14-5-4-6-14/h7-8,11,14,17,21H,4-6,9-10,12-13H2,1-3H3,(H,22,23)
• InChI Key： WDNTWUNGMIGMHQ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CC1CNC(=O)OC(C)(C)C)NCCC1CCC1

Computed Properties

• Exact Mass: 346.22564282g/mol
• Monoisotopic Mass: 346.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-({5-(2-cyclobutylethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate

Recent Advances in the Study of tert-butyl N-({5-(2-cyclobutylethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate (CAS: 2172478-10-1)

The compound tert-butyl N-({5-(2-cyclobutylethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate (CAS: 2172478-10-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzofuran scaffold and cyclobutyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug discovery and development.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The method involves a multi-step process, including the cyclization of a precursor molecule followed by the introduction of the cyclobutylethylamino group. This advancement is critical for ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological evaluations have revealed that tert-butyl N-({5-(2-cyclobutylethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. The compound's ability to cross the blood-brain barrier has also been confirmed, further supporting its therapeutic potential.

Another significant finding comes from a recent study investigating the compound's anti-inflammatory properties. Researchers have identified that it can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. This suggests a possible role in treating inflammatory conditions, including autoimmune diseases. The mechanism appears to involve the modulation of NF-κB signaling pathways, although further research is needed to fully elucidate the underlying processes.

In addition to its therapeutic potential, the safety profile of tert-butyl N-({5-(2-cyclobutylethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate has been a focus of recent investigations. Preliminary toxicology studies indicate that the compound has a favorable safety margin, with no significant adverse effects observed in animal models at therapeutic doses. However, long-term toxicity and pharmacokinetic studies are still underway to ensure its suitability for human use.

Looking ahead, researchers are exploring the potential of this compound in combination therapies. Early data suggest that it may enhance the efficacy of existing drugs, particularly in the context of multi-target approaches for complex diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, tert-butyl N-({5-(2-cyclobutylethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate (CAS: 2172478-10-1) represents a promising candidate for further development in the fields of neurology and immunology. Its unique chemical structure, combined with its diverse pharmacological activities, positions it as a valuable tool for both basic research and drug discovery. Continued research will be essential to fully realize its therapeutic potential and address any remaining challenges in its development.